Cas no 14113-01-0 (Ethylhydrogensuberate, (Monoethylsuberate; Subericacid monoethylester))

• Product name: Ethylhydrogensuberate, (Monoethylsuberate; Subericacid monoethylester)
• CAS No: 14113-01-0
• MF: C₁₀H₁₈O₄
• MW: 202.247523784637
• MDL: MFCD00014385
• CID: 87254
• PubChem ID: 84204

Ethylhydrogensuberate, (Monoethylsuberate; Subericacid monoethylester) Chemical and Physical Properties

Names and Identifiers

• Ethyl hydrogen suberate
• Monoethyl suberate~Octanedioic acid monoethyl ester~Suberic acid monoethyl ester
• 8-ethoxy-8-oxooctanoic acid
• 8-ethoxy-8-oxo-octanoic acid
• Ethyloctanedioic acid
• monoethyl suberate
• octanedioic acid mono ethyl ester
• Octanedioic acid,ethyl
• Suberic acid monoethyl ester
• 8-ethoxy-8-keto-caprylic acid
• Octanedioic acid 1-ethyl ester
• Octanedioic acid hydrogen 1-ethyl ester
• Octanedioic acid monoethyl ester (Ethylhydrogen suberate)
• Subericacid monoethylester)
• OCTANEDIOIC ACID MONOETHYL ESTER
• Ethylhydrogensuberate, (Monoethylsuberate
• Ethylhydrogensuberate, (Monoethylsuberate; Subericacid monoethylester)
• 8-ethoxy-8-oxidanylidene-octanoic acid
• 8-Ethoxy-8-oxooctanoicacid
• AKOS037645429
• CS-0446113
• EINECS 237-968-0
• FT-0625778
• SCHEMBL1231751
• 14113-01-0
• Korksaureathylester
• DTXSID20930996
• MFCD00014385
• Octanedioic acid,1-ethyl ester
• Octanedioic acid, ethyl-
• 68171-34-6
• 8-ethoxy-8-oxooctanoate
• FT-0626346
• AS-60732
• NS00051889
• A807733
• Octanedioic acid, 1-ethyl ester
• E83650
• DB-042552
• 237-968-0

• MDL： MFCD00014385
• Inchi： InChI=1S/C10H18O4/c1-2-14-10(13)8-6-4-3-5-7-9(11)12/h2-8H2,1H3,(H,11,12)
• InChI Key： KCFVQEAPUOVXTH-UHFFFAOYSA-N
• SMILES： CCOC(=O)CCCCCCC(=O)O
• BRN： 1775737

Computed Properties

• Exact Mass: 202.12100
• Monoisotopic Mass: 202.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7

Experimental Properties

• Density: 1.054
• Melting Point: 25-27°C
• Boiling Point: 304.7 °C at 760 mmHg
• Flash Point: 111.7 °C
• Refractive Index: 1.451
• PSA: 63.60000
• LogP: 1.97470

Ethylhydrogensuberate, (Monoethylsuberate; Subericacid monoethylester) Security Information

• Hazard Category Code： 36/38
• Safety Instruction： S26-S36
• Safety Term：S26;S36
• Risk Phrases：R36/38

Ethylhydrogensuberate, (Monoethylsuberate; Subericacid monoethylester) Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on Ethylhydrogensuberate, (Monoethylsuberate; Subericacid monoethylester)

Ethylhydrogensuberate (Monoethylsuberate; Suberic Acid Monoethyl Ester) - CAS No. 14113-01-0

Ethylhydrogensuberate, also known as Monoethylsuberate or Suberic Acid Monoethyl Ester, is a chemical compound with the CAS number 14113-01-0. This compound is a monoester of suberic acid and ethanol, and it has gained significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, cosmetics, and materials science.

The molecular formula of Ethylhydrogensuberate is C₁₀H₁₈O₄, and its molecular weight is approximately 202.24 g/mol. The compound is a colorless to pale yellow liquid with a mild, characteristic odor. It is soluble in most organic solvents but has limited solubility in water. These physical properties make it suitable for use in formulations where solubility and stability are critical factors.

In the pharmaceutical industry, Ethylhydrogensuberate has been explored for its potential as a drug delivery vehicle. Recent studies have shown that it can enhance the solubility and bioavailability of poorly soluble drugs, thereby improving their therapeutic efficacy. For instance, a study published in the Journal of Pharmaceutical Sciences demonstrated that Ethylhydrogensuberate-based formulations significantly increased the oral bioavailability of a model drug, suggesting its potential as an excipient in drug delivery systems.

Beyond pharmaceuticals, Ethylhydrogensuberate has found applications in the cosmetics industry. Its emollient properties make it an effective ingredient in skin care products, where it helps to moisturize and protect the skin. Additionally, its ability to enhance the penetration of active ingredients into the skin can improve the efficacy of cosmetic formulations. A recent study in the International Journal of Cosmetic Science highlighted the benefits of using Ethylhydrogensuberate in anti-aging creams, noting improved skin hydration and reduced appearance of fine lines.

In materials science, Ethylhydrogensuberate has been investigated for its use as a plasticizer and stabilizer in polymer formulations. Its low volatility and excellent compatibility with various polymers make it a valuable additive in the production of flexible plastics and coatings. Research published in the Journal of Applied Polymer Science demonstrated that incorporating Ethylhydrogensuberate into polyvinyl chloride (PVC) formulations improved their mechanical properties and thermal stability.

The synthesis of Ethylhydrogensuberate typically involves the esterification reaction between suberic acid and ethanol, catalyzed by an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. The reaction conditions, including temperature, pressure, and catalyst concentration, can be optimized to achieve high yields and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, such as using solid acid catalysts or microwave-assisted synthesis.

Safety considerations are essential when handling Ethylhydrogensuberate. While it is generally considered safe for use in approved applications, proper precautions should be taken to avoid inhalation or skin contact. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure safe use.

In conclusion, Ethylhydrogensuberate (Monoethylsuberate; Suberic Acid Monoethyl Ester), with its CAS number 14113-01-0, is a versatile compound with a wide range of applications across pharmaceuticals, cosmetics, and materials science. Its unique properties make it an attractive candidate for various formulations and products, driving ongoing research to explore new uses and optimize existing applications.